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Compound of Interest

Compound Name: Cyclohexylglycine

Cat. No.: B185306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of various cyclohexylglycine
analogues as enzyme inhibitors, with a focus on Dipeptidyl Peptidase IV (DPP-IV) and Matrix

Metalloproteinases (MMPs). The information is compiled from publicly available research to

facilitate the evaluation and selection of these compounds for further investigation.

Data Presentation: Inhibitory Activity of
Cyclohexylglycine Analogues
The following table summarizes the inhibitory potency of different cyclohexylglycine
analogues against their target enzymes. The data is presented to allow for a clear comparison

of their efficacy.
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Analogue
Name/Descript
ion

Target
Enzyme(s)

IC50 / Ki Value
(nM)

Reference
Compound (if
any)

Source

Bis-sulfonamide

analogue of 4-

amino

cyclohexylglycine

Dipeptidyl

Peptidase IV

(DPP-IV)

2.6 - [1]

4-

arylcyclohexylala

nine analogue

(Compound 28)

Dipeptidyl

Peptidase IV

(DPP-IV)

4.8 - [2]

Thiazole

derivative of

cyclohexylglycine

Dipeptidyl

Peptidase IV

(DPP-IV)

6 - [3]

Cyclohexylglycin

e-(2S)-

cyanopyrrolidine

Dipeptidyl

Peptidase IV

(DPP-IV)

1.4 (Ki) -

Carboxylic acid-

based analogue

(Compound 18)

MMP-2, MMP-13 Low nanomolar -

Tripeptidyl

cyclohexyl-amine

analogue

Caspase-1 47 (Ki) - [4]

Mandatory Visualization
Signaling Pathways and Experimental Workflow
Below are diagrams illustrating key signaling pathways involving DPP-IV and MMPs, along with

a typical experimental workflow for an enzyme inhibition assay.
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Experimental Workflow for Enzyme Inhibition Assay

Reagent Preparation
(Enzyme, Substrate, Inhibitor)

Assay Setup
(Incubate Enzyme with Inhibitor)

Reaction Initiation
(Add Substrate)

Data Acquisition
(Measure Signal over Time)

Data Analysis
(Calculate IC50/Ki)
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Experimental Workflow Diagram
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DPP-IV Signaling Pathways
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DPP-IV Signaling Pathways
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MMP Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17851076/
https://pubmed.ncbi.nlm.nih.gov/17851076/
https://www.researchgate.net/publication/244779847_Heterocycle_Fused_Cyclohexyl_glycine_Derivatives_as_Novel_Dipeptidyl_Peptidase-IV_Inhibitors
https://pubmed.ncbi.nlm.nih.gov/20170165/
https://pubmed.ncbi.nlm.nih.gov/20170165/
https://www.benchchem.com/product/b185306#efficacy-of-cyclohexylglycine-analogues-as-enzyme-inhibitors
https://www.benchchem.com/product/b185306#efficacy-of-cyclohexylglycine-analogues-as-enzyme-inhibitors
https://www.benchchem.com/product/b185306#efficacy-of-cyclohexylglycine-analogues-as-enzyme-inhibitors
https://www.benchchem.com/product/b185306#efficacy-of-cyclohexylglycine-analogues-as-enzyme-inhibitors
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b185306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

